Cas no 1270359-49-3 (2-(1-aminoethyl)-6-fluorophenol)

• Product Name: 2-(1-aminoethyl)-6-fluorophenol
• CAS No: 1270359-49-3
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• CID: 5583355
• PubChem ID: 55294025
• Update Time: 2025-06-11

2-(1-aminoethyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINOETHYL)-6-FLUOROPHENOL
• Phenol, 2-(1-aminoethyl)-6-fluoro-
• AKOS006368636
• EN300-1839699
• 1270359-49-3
• 2-(1-aminoethyl)-6-fluorophenol

• Inchi： 1S/C8H10FNO/c1-5(10)6-3-2-4-7(9)8(6)11/h2-5,11H,10H2,1H3
• InChI Key： WBYCHYDVKNGTLZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(C)N

Computed Properties

• Exact Mass: 155.074642105g/mol
• Monoisotopic Mass: 155.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 227.7±25.0 °C(Predicted)
• pka: 8.00±0.40(Predicted)

Additional information on 2-(1-aminoethyl)-6-fluorophenol

2-(1-Aminoethyl)-6-Fluorophenol: A Comprehensive Overview of CAS No. 1270359-49-3

2-(1-Aminoethyl)-6-fluorophenol (CAS No. 1270359-49-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(1-aminoethyl)-6-fluorophenol.

Chemical Structure and Properties

2-(1-Aminoethyl)-6-fluorophenol is an organic compound with the molecular formula C₈H₁₀FNO₂. The compound features a phenolic hydroxyl group (-OH) at the 6-position of the benzene ring, a fluorine atom at the 6-position, and an aminoethyl group (-CH₂-CH₂-NH₂) attached to the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the phenolic hydroxyl group contributes to its ability to form hydrogen bonds, while the aminoethyl group provides additional reactivity and potential for conjugation with other molecules.

The fluorine atom in 2-(1-aminoethyl)-6-fluorophenol plays a crucial role in modulating its biological activity. Fluorine substitution is known to enhance the lipophilicity and metabolic stability of organic compounds, making them more suitable for pharmaceutical applications. Additionally, the fluorine atom can influence the electronic properties of the molecule, affecting its binding affinity to biological targets.

Synthesis Methods

The synthesis of 2-(1-aminoethyl)-6-fluorophenol has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 6-fluoro-2-nitrophenol with ethylene diamine followed by reduction to form the desired amino derivative. This method typically proceeds via a two-step process: first, the nitro group is reduced to an amino group using hydrogen gas and a palladium catalyst; second, the resulting amine is coupled with ethylene diamine to form the final product.

An alternative synthetic route involves the direct alkylation of 6-fluoro-2-aminophenol with ethylene oxide in the presence of a base. This method offers a more straightforward approach but may require careful optimization to achieve high yields and purity levels.

Biological Activities and Mechanisms of Action

2-(1-Aminoethyl)-6-fluorophenol has been studied for its potential therapeutic applications due to its diverse biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. For example, studies have shown that 2-(1-aminoethyl)-6-fluorophenol can effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 2-(1-aminoethyl)-6-fluorophenol has demonstrated promising antioxidant properties. The phenolic hydroxyl group in the molecule can scavenge free radicals and prevent oxidative damage to cellular components. This property makes it a potential candidate for treating oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular diseases.

Clinical Applications and Research Developments

The therapeutic potential of 2-(1-aminoethyl)-6-fluorophenol has been explored in several preclinical studies. In vitro experiments have shown that this compound can effectively reduce inflammation in cell cultures by inhibiting pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(1-aminoethyl)-6-fluorophenol could be developed into an anti-inflammatory drug for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1-aminoethyl)-6-fluorophenol. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. Further studies are needed to confirm these findings and explore its potential as a therapeutic agent.

Safety Considerations and Future Directions

The safety profile of 2-(1-aminoethyl)-6-fluorophenol^{(CAS No. 1270359-49-3)) is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing clinical trials will provide more comprehensive data on its safety profile in humans.) is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing clinical trials will provide more comprehensive data on its safety profile in humans.) is an important consideration for its development as a pharmaceutical product. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. 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In conclusion,

a thorough understanding of 2-(1-Aminoethyl)-6-fluorophenol strong>(CAS No.

. 1270359-49-3) encompasses not onlyits chemical structureandsynthesismethodsbutalsoitsbiologicalactivitiesandpotentialapplications.

Ongoing research continues

To uncover new insights into this compound's behavior,

Making ita promising candidateforvarioustherapeuticstrategies.

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